Cas no 63201-50-3 ((1alpha,14alpha,16beta)-20-ethyl-14,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8-triol)
63201-50-3 structure
Product Name:(1alpha,14alpha,16beta)-20-ethyl-14,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8-triol
CAS No:63201-50-3
MF:C24H39NO6
MW:437.569567918777
CID:1649039
PubChem ID:182363
Update Time:2025-04-21
(1alpha,14alpha,16beta)-20-ethyl-14,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8-triol Chemical and Physical Properties
Names and Identifiers
-
- (1alpha,14alpha,16beta)-20-ethyl-14,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8-triol
- aconitane-1,7,8-triol, 20-ethyl-14,16-dimethoxy-4-(methoxymethyl)-, (1alpha,14alpha,16beta)-
- 20-Ethyl-14α,16β-dimethoxy-4-(methoxymethyl)aconitane-1α,7,8-triol
- AC1L4ATH
- Umbrosine
- 20-Ethyl-14,16-dimethoxy-4-(methoxymethyl)aconitane-1,6,8-triol
- 63201-50-3
- DTXSID50979217
-
- Inchi： 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(26)24-13-8-12-14(30-3)9-23(28,16(13)19(12)31-4)17(21(24)25)18(27)20(22)24/h12-21,26-28H,5-11H2,1-4H3
- InChI Key： FUJKZUBHKFCRBD-UHFFFAOYSA-N
- SMILES： OC12CC(C3C(C1C(C3)C13C(CCC4(COC)CN(CC)C1C2C(C34)O)O)OC)OC
Computed Properties
- Exact Mass: 437.27773796g/mol
- Monoisotopic Mass: 437.27773796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 91.6Ų
(1alpha,14alpha,16beta)-20-ethyl-14,16-dimethoxy-4-(methoxymethyl)aconitane-1,7,8-triol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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